Cas no 1255942-06-3 (DBCO-amine)

• Product Name: DBCO-amine
• CAS No: 1255942-06-3
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD22380759
• CID: 2162725
• PubChem ID: 329766557
• Update Time: 2024-11-02

DBCO-amine Chemical and Physical Properties

Names and Identifiers

• DBCO-NH2
• Dibenzocyclooctyne-amine
• DBCO-amine
• DIBAC
• Azadibenzocylooctyne-amine
• Azadibenzocyclooctyne-amine
• ADIBO-amine
• DBCO-(CH2)2-NH2.TFA
• BCP30678
• Dibenzocyclooctyne-amine, for Copper-free Click Chemistry
• 3-Amino-1-[(5-aza-3,4:7,8-dibenzocyclooct-1-yne)-5-yl]-1-propanone
• DBCO-NH2;ADIBO-amine;Azadibenzocyclooctyne-amine;Diben
• 3-amino-1-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}propan-1-one
• SY040546
• CS-W000423
• BP-22066
• 1255942-06-3
• AZadibenZocyclooctyneamine
• H11945
• 3-amino-1-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)propan-1-one
• 3-amino-1-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}propan-1-one
• MFCD22380759
• 1-Propanone, 3-amino-1-(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)-
• HY-W000423
• DBCO-NH2;ADIBO-amine;Azadibenzocyclooctyne-amine;Dibenzocyclooctyne-amine
• N-(3-aminopropionyl)-5,6-dihydro-11,12-didehydro-dibenzo-[b,f]azocine
• CS-0899289
• CHEMBL3896171
• PD171600
• AKOS030214198
• DBCO-amine (GMP)
• 3-Amino-1-{2-azatricyclo[10.4.0.04,9]hexadeca- 1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}propan-1- one
• 3-Amino-1-(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)-1-propanone
• SCHEMBL517411
• 3-amino-1-(2-azatricyclo[10.4.0.0^{4,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)propan-1-one
• HY-W000423G
• DBCO amine

• MDL： MFCD22380759
• Inchi： 1S/C18H16N2O/c19-12-11-18(21)20-13-16-7-2-1-5-14(16)9-10-15-6-3-4-8-17(15)20/h1-8H,11-13,19H2
• InChI Key： OCCYFTDHSHTFER-UHFFFAOYSA-N
• SMILES： O=C(CCN)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 276.126263138g/mol
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86-96 °C
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),

DBCO-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C